Cas no 1541479-48-4 (1-(3-chloro-2,4-difluorophenyl)piperazine)

• Product Name: 1-(3-chloro-2,4-difluorophenyl)piperazine
• CAS No: 1541479-48-4
• MF: C₁₀H₁₁ClF₂N₂
• MW: 232.657548189163
• CID: 6169716
• PubChem ID: 83291434
• Update Time: 2025-06-14

1-(3-chloro-2,4-difluorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2,4-difluorophenyl)piperazine
• 1541479-48-4
• EN300-1967125
• AKOS023000618

• Inchi： 1S/C10H11ClF2N2/c11-9-7(12)1-2-8(10(9)13)15-5-3-14-4-6-15/h1-2,14H,3-6H2
• InChI Key： NRGDQFXWQDHKOW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)N1CCNCC1)F

Computed Properties

• Exact Mass: 232.0578824g/mol
• Monoisotopic Mass: 232.0578824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-(3-chloro-2,4-difluorophenyl)piperazine

Comprehensive Overview of 1-(3-Chloro-2,4-difluorophenyl)piperazine (CAS No. 1541479-48-4)

1-(3-Chloro-2,4-difluorophenyl)piperazine (CAS No. 1541479-48-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the piperazine derivatives family, which is widely recognized for its versatility in drug design and material science. The presence of chloro and difluoro substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 1-(3-Chloro-2,4-difluorophenyl)piperazine has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to modulate pharmacokinetic properties. The compound's CAS number 1541479-48-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the trending topics associated with this compound is its role in central nervous system (CNS) drug development. Piperazine derivatives are known to interact with neurotransmitter receptors, and the chloro-difluorophenyl moiety in CAS 1541479-48-4 could offer improved selectivity. This aligns with the growing focus on precision medicine and targeted therapies, which dominate current scientific discourse.

From a synthetic perspective, 1-(3-Chloro-2,4-difluorophenyl)piperazine is often synthesized via nucleophilic aromatic substitution or Pd-catalyzed coupling reactions. Its solubility and stability under various conditions make it a preferred choice for high-throughput screening in drug discovery. Laboratories frequently optimize its purity (>98%) to meet stringent regulatory standards, a detail often queried in SEO searches related to chemical procurement.

Environmental and green chemistry considerations are also pivotal when discussing 1541479-48-4. The compound's fluorine content raises questions about biodegradability, a hot topic in sustainable chemistry forums. Innovations in catalytic fluorination techniques aim to reduce waste during its production, addressing ecological concerns without compromising yield.

In summary, 1-(3-Chloro-2,4-difluorophenyl)piperazine (CAS No. 1541479-48-4) exemplifies the intersection of structural ingenuity and practical utility. Its applications span pharmaceutical intermediates, agrochemicals, and material science, making it a compound of enduring interest. As research evolves, its role in next-generation therapeutics and sustainable synthesis will likely expand, further solidifying its importance in modern chemistry.